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Compound of Interest

Compound Name: Afuresertib Hydrochloride

Cat. No.: B560029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Afuresertib Hydrochloride (also known as GSK2110183) is a potent, orally bioavailable small

molecule inhibitor of the serine/threonine kinase Akt (Protein Kinase B).[1][2] Akt is a critical

node in the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in various

cancers, leading to increased cell proliferation and survival.[3][4] By competitively binding to

the ATP-binding site of all three Akt isoforms (Akt1, Akt2, and Akt3), Afuresertib effectively

inhibits their kinase activity.[2][5] This inhibition disrupts downstream signaling, ultimately

leading to the induction of apoptosis (programmed cell death) in cancer cells.[3][4] These

application notes provide detailed protocols for assessing apoptosis induced by Afuresertib
Hydrochloride using standard cell-based assays.

Mechanism of Action: Afuresertib-Induced
Apoptosis
Afuresertib targets the PI3K/Akt signaling pathway, a key regulator of cell survival and

proliferation. In many cancer cells, this pathway is constitutively active, promoting survival and

inhibiting apoptosis. Afuresertib's inhibition of Akt leads to a cascade of downstream effects,

including the modulation of pro- and anti-apoptotic proteins, resulting in the activation of the

apoptotic program.
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Start

1. Seed and culture cells to desired confluency

2. Treat cells with Afuresertib Hydrochloride
(and controls) for the desired time

3. Harvest cells (including supernatant)

4. Wash cells with cold PBS

5. Wash cells with 1X Annexin Binding Buffer

6. Resuspend cells in 1X Annexin Binding Buffer

7. Add Annexin V-FITC and Propidium Iodide

8. Incubate in the dark at room temperature

9. Analyze by flow cytometry within 1 hour

End
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Sample Preparation

TUNEL Labeling

Detection and Analysis

1. Cell Culture and Treatment
2. Cell Harvesting

3. Fixation and Permeabilization

4. Equilibration with TdT Reaction Buffer
5. Incubation with TdT Reaction Mix

(TdT enzyme and labeled nucleotides)

6. Stop Reaction
7. Counterstain with DAPI (optional)

8. Visualization (Microscopy or Flow Cytometry)

End

Start
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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